Cas no 1368687-48-2 (2-(methylamino)-1-(1H-pyrrol-3-yl)ethan-1-one)

• Product Name: 2-(methylamino)-1-(1H-pyrrol-3-yl)ethan-1-one
• CAS No: 1368687-48-2
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6400481
• PubChem ID: 82280068
• Update Time: 2025-08-05

2-(methylamino)-1-(1H-pyrrol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(1H-pyrrol-3-yl)ethan-1-one
• 1368687-48-2
• EN300-1859413

• Inchi： 1S/C7H10N2O/c1-8-5-7(10)6-2-3-9-4-6/h2-4,8-9H,5H2,1H3
• InChI Key： JOUQXDAECCICIF-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1C=CNC=1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(methylamino)-1-(1H-pyrrol-3-yl)ethan-1-one

Comprehensive Overview of 2-(Methylamino)-1-(1H-pyrrol-3-yl)ethan-1-one (CAS No. 1368687-48-2): Properties, Applications, and Research Insights

2-(Methylamino)-1-(1H-pyrrol-3-yl)ethan-1-one (CAS 1368687-48-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This pyrrole derivative combines a methylamino group with a ketone-functionalized pyrrole core, making it valuable for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for novel therapeutic agents targeting neurological disorders and metabolic diseases.

The compound's molecular structure (C₇H₁₀N₂O) features a 1H-pyrrol-3-yl moiety connected to an ethanone backbone with a methylamino substituent. This configuration contributes to its moderate polarity and hydrogen bonding capacity, properties that are frequently searched in relation to drug solubility and bioavailability optimization. Recent literature suggests potential applications in developing small molecule inhibitors and enzyme modulators, aligning with current trends in precision medicine.

In synthetic chemistry, 1368687-48-2 serves as a versatile intermediate for constructing more complex heterocyclic compounds. Its reactivity patterns are subjects of ongoing investigation, particularly regarding N-methylation effects on biological activity. The compound's stability under various pH conditions makes it suitable for medicinal chemistry applications, a hot topic in pharmaceutical development forums and research publications.

Analytical characterization of 2-(methylamino)-1-(1H-pyrrol-3-yl)ethan-1-one typically involves advanced techniques like HPLC-MS and NMR spectroscopy, which are commonly searched by quality control professionals. The compound's purity standards have become increasingly important as interest grows in its potential as a pharmacophore component. Recent patent filings indicate expanding intellectual property claims involving this structure, particularly in CNS-targeting therapeutics.

From a commercial perspective, CAS 1368687-48-2 is emerging as a valuable research chemical with growing demand in academic and industrial laboratories. Suppliers are noting increased inquiries about this compound's structure-activity relationships, reflecting the pharmaceutical industry's focus on targeted drug design. Proper handling and storage recommendations follow standard organic compound protocols, with particular attention to moisture sensitivity due to its ketone functionality.

The scientific community continues to explore novel synthetic routes to 2-(methylamino)-1-(1H-pyrrol-3-yl)ethan-1-one, with recent publications highlighting improved yields through catalytic amination methods. These developments address common search queries about cost-effective synthesis of specialized intermediates. As research progresses, this compound's role in addressing current challenges in drug discovery and molecular design continues to expand, making it a subject of growing scientific and commercial interest.

Quality specifications for 1368687-48-2 typically emphasize chromatographic purity (>98%) and strict control of process-related impurities, key concerns for researchers purchasing this material. The compound's spectral data (including characteristic IR absorption bands and NMR chemical shifts) are frequently requested by analytical chemists, reflecting its use in method development and compound identification workflows.

Future research directions for this compound may explore its potential in bioconjugation chemistry and as a scaffold for fluorescence probes, areas receiving significant attention in current scientific literature. The unique electronic properties of its pyrrole-ketone system suggest possible applications in materials science beyond pharmaceutical uses, particularly in developing organic electronic materials with specific optoelectronic characteristics.